3-Bromo-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine
Cat. No. B1524858
CAS No.:
1283108-13-3
M. Wt: 240.06 g/mol
InChI Key: HJKGVCYLZLWOGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07482456B2
Procedure details
A mixture of 5-bromo nicotinic acid(1.0 eq.) and CDI (1.1 eq) in DMF (0.25M) was stirred at 20° C. for 5 min and then N′-hydroxy ethanimidamide (1.1 eq) in pyridine (0.6 M) was added. The reaction mixture was stirred at 110° C. for 15 h, cooled to rt and poured into water. The title compound was isolated by filtration as a solid.
Name
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7]([OH:9])=O.C1N=CN(C(N2C=NC=C2)=O)C=1.O[N:24]=[C:25]([NH2:27])[CH3:26].O>CN(C=O)C.N1C=CC=CC=1>[Br:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([C:7]2[O:9][N:27]=[C:25]([CH3:26])[N:24]=2)[CH:10]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=NC=C(C(=O)O)C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1=CN(C=N1)C(=O)N2C=CN=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ON=C(C)N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 20° C. for 5 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was stirred at 110° C. for 15 h
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Duration
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15 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to rt
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
